Cas no 517-09-9 (Equilenin)

• Product Name: Equilenin
• CAS No: 517-09-9
• MF: C₁₈H₁₈O₂
• MW: 266.334325313568
• CID: 368101
• Update Time: 2025-04-19

Equilenin Chemical and Physical Properties

Names and Identifiers

• Estra-1,3,5,7,9-pentaen-17-one,3-hydroxy-
• Equilenin
• (13S,14S)-3-hydroxy-13-methyl-12,14,15,16-tetrahydro-11H-cyclopenta[a]phenanthren-17-one
• Equilenin solution
• d-Equilenin
• EQU
• Equilenina

• Inchi： 1S/C18H18O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h2-5,10,16,19H,6-9H2,1H3
• InChI Key： PDRGHUMCVRDZLQ-UHFFFAOYSA-N
• SMILES： O=C1CCC2C3C=CC4C=C(C=CC=4C=3CCC21C)O

Computed Properties

• Exact Mass: 266.13100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 3.5

Experimental Properties

• Density: 1.1305 (rough estimate)
• Melting Point: 258-259°
• Boiling Point: 349.54°C (rough estimate)
• Flash Point: 2 °C
• Refractive Index: 1.4800 (estimate)
• PSA: 37.30000
• LogP: 3.94440
• Specific Rotation: D16 +87° (12.8 mg made up to 1.8 ml in dioxane)

Equilenin Security Information

• Hazardous Material transportation number：UN 1648 3/PG 2
• Hazard Category Code： 11-20/21/22-36-48-40
• Safety Instruction： 16-26-36-36/37
• Hazardous Material Identification：
• Risk Phrases：R11; R20/21/22; R36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrogens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids Estrogens and derivatives